![molecular formula C7H5N3O3 B3396006 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one CAS No. 89663-08-1](/img/structure/B3396006.png)
1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one
Overview
Description
1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one, also known as DHPD, is a heterocyclic compound that has been extensively studied for its potential use in pharmaceuticals. It is a derivative of pyridazine and has been found to have a variety of biochemical and physiological effects. In
Mechanism Of Action
The mechanism of action of 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one is not fully understood. However, it is believed that 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one exerts its biological effects by modulating various signaling pathways. For example, 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer. Additionally, 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been found to activate the Nrf2 signaling pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been found to have a variety of biochemical and physiological effects. For example, 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in inflammation. Additionally, 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been found to increase the activity of superoxide dismutase (SOD), which is an antioxidant enzyme. 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has also been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death).
Advantages And Limitations For Lab Experiments
One advantage of using 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one in lab experiments is that it has been extensively studied and its biological activities are well characterized. Additionally, 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one is relatively easy to synthesize and is commercially available. However, one limitation of using 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one in lab experiments is that it has low solubility in water, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for research on 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one. One area of interest is the development of 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one and its potential use in the treatment of inflammatory diseases and cancer. Finally, studies are needed to evaluate the safety and toxicity of 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one in animal models and humans.
Conclusion:
In conclusion, 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one is a heterocyclic compound that has been extensively studied for its potential use in pharmaceuticals. It has been found to have a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor effects. 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been shown to inhibit the growth of several cancer cell lines and has anti-inflammatory effects in animal models of inflammatory diseases. While there are limitations to using 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one in lab experiments, its potential use in the treatment of inflammatory diseases and cancer makes it an area of interest for future research.
Scientific Research Applications
1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been extensively studied for its potential use in pharmaceuticals. It has been found to have a variety of biological activities, including anti-inflammatory, antioxidant, and antitumor effects. 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one has been found to have anti-inflammatory effects in animal models of inflammatory diseases.
properties
IUPAC Name |
1,8-dihydroxypyrido[2,3-d]pyridazin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O3/c11-6-4-2-1-3-10(13)5(4)7(12)9-8-6/h1-3,12-13H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYEJTGURLDHBAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C2=C(N=NC(=O)C2=C1)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80529421 |
Source
|
| Record name | 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80529421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one | |
CAS RN |
89663-08-1 |
Source
|
| Record name | NSC382575 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=382575 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,8-Dihydroxypyrido[2,3-d]pyridazin-5(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80529421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
